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Compound of Interest

Compound Name: SC66

Cat. No.: B1684005 Get Quote

Essential Safety and Handling Guide for SC66
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the Akt

inhibitor, SC66. The following procedures and recommendations are designed to ensure the

safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Identifier and Hazard Information
Identifier Information

Chemical Name
(2E,6E)-2,6-Bis(pyridin-4-

ylmethylene)cyclohexanone

Synonym SC-66

CAS Number 871361-88-5

Molecular Formula C18H16N2O

Molecular Weight 276.33 g/mol [1]

Hazard Summary

SC66 is classified as a hazardous substance and should be handled with care. The primary

hazards are:
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Harmful if swallowed (Acute toxicity - oral 4)

Causes skin irritation (Skin irritation 2)

Causes serious eye irritation (Eye irritation 2A)

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling SC66. The following equipment

should be used at all times:

Protection Type Specific Recommendations

Eye/Face Protection
Wear safety glasses with side shields or

goggles.[2]

Skin Protection
Wear protective gloves (chemical-resistant, e.g.,

nitrile rubber) and a lab coat.[2][3]

Respiratory Protection

If dust is generated or exposure limits are

exceeded, use a NIOSH/MSHA-approved

respirator.[2][4]

Body Protection
Wear protective clothing to prevent skin contact.

[2]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust generation.

Ensure that eyewash stations and safety showers are readily accessible.

Handling and Storage
Safe Handling Procedures:
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or fumes.

Wash hands thoroughly after handling.

Handle in accordance with good industrial hygiene and safety practices.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

The recommended storage temperature is -20°C.[2]

Accidental Release and First Aid Measures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Contain the spill. For powder spills, cover with a plastic sheet to minimize spreading.[2]

Clean up the spill using a method that does not generate dust (e.g., using a HEPA-filtered

vacuum or by gently wetting the powder). Place the spilled material into a suitable, labeled

container for waste disposal.

Clean the contaminated surface thoroughly.

First Aid:
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Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. If skin irritation occurs, seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Disposal Plan
All waste containing SC66 must be treated as hazardous waste and disposed of in accordance

with local, state, and federal regulations.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, wipes, and plasticware) in a designated,

labeled hazardous waste container.

Collect all liquid waste (e.g., solutions containing SC66) in a separate, labeled hazardous

waste container.

Do not mix with other waste streams.

Disposal Procedure:
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Ensure all waste containers are tightly sealed and properly labeled with the contents

("Hazardous Waste: SC66").

Store waste in a designated, secure area away from incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not

dispose of SC66 down the drain or in regular trash.

Experimental Workflow: In Vitro Cell Viability Assay
The following is a generalized workflow for a common experiment using SC66, an Akt inhibitor,

to assess its effect on the viability of cancer cells.
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Preparation

Treatment

Analysis

1. Cell Culture
(e.g., HepG2, Huh7)

2. Plate Cells
(96-well plate)

3. Prepare SC66 Dilutions
(in DMSO, then media)

4. Treat Cells with SC66
(Varying concentrations)

5. Incubate
(e.g., 72 hours)

6. Add Viability Reagent
(e.g., MTT, PrestoBlue)

7. Read Plate
(Spectrophotometer)

8. Data Analysis
(Calculate IC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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